2,2-Difluoro-2-(6-methylpyridin-3-yl)acetic acid hydrochloride

• IUPAC Name: 2,2-difluoro-2-(6-methylpyridin-3-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C8H7F2NO2.ClH/c1-5-2-3-6(4-11-5)8(9,10)7(12)13;/h2-4H,1H3,(H,12,13);1H
• InChI Key: RKIPYJACLOLWHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(C(=O)O)(F)F.Cl
• Molecular Formula: C8H8ClF2NO2
• Molecular Weight: 223.60 g/mol
• CAS No.: 1790141-29-5

Description

2,2-Difluoro-2-(6-methylpyridin-3-yl)acetic acid hydrochloride, also known as DMFPA, is a novel compound that has gained significant attention in the scientific community. It is a potent and selective inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of glucose homeostasis. DMFPA has been extensively studied for its potential application in the treatment of type 2 diabetes mellitus.

Scientific Research Applications

Synthesis and Structural Transformations

2,2-Difluoro-2-(6-methylpyridin-3-yl)acetic acid hydrochloride is involved in complex synthetic pathways leading to various fluorinated compounds. For instance, it participates in the synthesis of perfluorinated 2-methylnaphthalene and 6-methyl-1,4-dihydronaphthalene through a series of reactions starting from 2,3-dichlorodecafluorotetralin. This process highlights its utility in obtaining fluorinated analogs with potential applications in materials science and pharmaceuticals (Sinyakov et al., 2017).

Crystal Structure Analysis

The compound has been utilized in studies to understand the molecular arrangement and interactions in crystalline forms. For example, research on the crystal structure of fluroxypyr revealed the presence of hydrogen bonds and weak π–π interactions, facilitating a three-dimensional network. Such studies are essential for the design of new compounds with desired physical and chemical properties (Park et al., 2016).

Molecular Conformations and Reactivity

Research on (2-Oxo-2,3-dihydroimidazo[1,2-a]-pyridin-3-yl)acetic acids from 2-aminopyridines has provided insights into molecular conformations in solution and solid states. These studies are crucial for understanding the reactivity and biological activity of pyridine-based compounds (Chui et al., 2004).

Novel Synthesis Routes

A convenient two-stage process for synthesizing 6-methylpyrazine-2-yl-amines demonstrates the versatility of pyridine-acetic acid derivatives in synthesizing pyrazines. This synthetic route highlights the importance of such compounds in developing new chemical entities (Colbon et al., 2008).

Solid State Chemistry

The study of N-(6-methylpyridin-2-yl)mesitylenesulfonamide and acetic acid interactions in solid states underscores the complexity of molecular interactions, including hydrogen bonding and the coexistence of salt and cocrystal forms. These findings are pertinent in crystal engineering and drug formulation (Pan et al., 2015).